Cas no 100991-12-6 (5-(Benzyloxy)-2-(trifluoromethyl)pyrimidine)

• Product Name: 5-(Benzyloxy)-2-(trifluoromethyl)pyrimidine
• CAS No: 100991-12-6
• MF: C₁₂H₉F₃N₂O
• MW: 254.207873106003
• CID: 1088751
• PubChem ID: 13590679
• Update Time: 2025-04-20

5-(Benzyloxy)-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-2-(trifluoromethyl)pyrimidine
• 5-phenylmethoxy-2-(trifluoromethyl)pyrimidine
• 100991-12-6
• JQKCYBTZYGBVTH-UHFFFAOYSA-N
• SCHEMBL10997737
• G62241
• DTXSID50544540
• SB58842

• Inchi： 1S/C12H9F3N2O/c13-12(14,15)11-16-6-10(7-17-11)18-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： JQKCYBTZYGBVTH-UHFFFAOYSA-N
• SMILES： FC(C1=NC=C(C=N1)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 254.06669740g/mol
• Monoisotopic Mass: 254.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35Ų